Cas no 1521077-29-1 (3-(bromomethyl)-5-tert-butyl-1,2-oxazole)

• Product Name: 3-(bromomethyl)-5-tert-butyl-1,2-oxazole
• CAS No: 1521077-29-1
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 4603782
• PubChem ID: 80463366
• Update Time: 2024-03-01

3-(bromomethyl)-5-tert-butyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(tert-butyl)isoxazole
• 3-(bromomethyl)-5-tert-butyl-1,2-oxazole

• Inchi： 1S/C8H12BrNO/c1-8(2,3)7-4-6(5-9)10-11-7/h4H,5H2,1-3H3
• InChI Key： SBUTZONQNYFZQO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C)(C)C)ON=1

Computed Properties

• Exact Mass: 217.01023g/mol
• Monoisotopic Mass: 217.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles